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These application notes provide detailed protocols and supporting data for the use of ChaC1
antibodies in Western Blotting (WB) and Immunohistochemistry (IHC). ChaC1 (ChaC
glutathione specific y-glutamylcyclotransferase 1) is a key component of the unfolded protein
response (UPR) and endoplasmic reticulum (ER) stress pathways.[1][2][3][4] It functions to
degrade glutathione, a critical intracellular antioxidant, thereby playing a significant role in
apoptosis, oxidative stress, and ferroptosis.[1][3][4][5][6][7]

Quantitative Data Summary

The following tables summarize quantitative data from representative studies utilizing ChaC1
antibodies for Western Blotting and Immunohistochemistry.

Table 1: ChaC1 Protein Expression in Prostate Cancer Cell Lines (Western Blot)
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ChaC1 Protein
Cell Line Description Level (relative to Reference
RWPE-1)

Non-tumor human
RWPE-1 o 100% (Control) [8][9]
prostate epithelial

Significantly

DuU145 Prostate Cancer [819]
decreased
Significantly

22RV1 Prostate Cancer [819]
decreased

Table 2: ChaC1 Expression in Breast Cancer by Immunohistochemistry (H-Score)

. ChaC1 Expression (H-
Tissue TypelStatus Reference
Score)

Adjacent Normal and Benign

) Lower expression [10]
Tissues
Malignant Breast Tissues Significant up-regulation [10]

_ Lower expression compared to
Node-negative (NO) tumors [2]
N1 and N2

N1 (metastasis to 1-3 nodes) Significantly higher than NO [2]
N2 (metastasis to >4 nodes) Significantly higher than NO [2]
High Proliferation (Ki67 index) High expression [10]

Signaling Pathway and Experimental Workflows

The following diagrams illustrate the ChaC1 signaling pathway and standardized workflows for
Western Blotting and Immunohistochemistry.
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1. Sample Preparation
(Cell/Tissue Lysate)

:

2. SDS-PAGE
(Protein Separation)

:

3. Protein Transfer
(to PVDF/Nitrocellulose)

:

4. Blocking
(5% non-fat milk or BSA)

:

5. Primary Antibody Incubation

(anti-ChaC1)

6. Washing
(TBST/PBST)

:

7. Secondary Antibody Incubation
(HRP-conjugated)

:

8. Washing
(TBST/PBST)

:

9. Detection

(ECL Substrate)

10. Imaging

1. Deparaffinization & Rehydration

;

2. Antigen Retrieval
(Heat-Mediated)

l

3. Endogenous Peroxidase Blocking

!

4. Serum Blocking

5. Primary Antibody Incubation

(anti-ChaC1)

6. Washing
(PBS/TBS)

!

7. Secondary Antibody Incubation
(HRP-Polymer)

!

8. Washing
(PBS/TBS)

:

9. Chromogen Detection

(DAB)

10. Counterstaining
(Hematoxylin)

l

11. Dehydration & Mounting
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Anti-CHAC1 antibody (ab217808) | Abcam [abcam.com]
o 2.researchgate.net [researchgate.net]
¢ 3. 0ss.signavitae.com [0sS.signavitae.com]

e 4. CHAC1 degradation of glutathione enhances cystine-starvation-induced necroptosis and
ferroptosis in human triple negative breast cancer cells via the GCN2-elF2a-ATF4 pathway -
PMC [pmc.ncbi.nim.nih.gov]

e 5. bosterbio.com [bosterbio.com]
e 6. mdpi.com [mdpi.com]

e 7. Human CHACL1 Protein Degrades Glutathione, and mRNA Induction Is Regulated by the
Transcription Factors ATF4 and ATF3 and a Bipartite ATF/CRE Regulatory Element - PMC
[pmc.ncbi.nlm.nih.gov]

« 8. ChaC glutathione specific y-glutamylcyclotransferase 1 inhibits cell viability and increases
the sensitivity of prostate cancer cells to docetaxel by inducing endoplasmic reticulum stress
and ferroptosis - PMC [pmc.ncbi.nim.nih.gov]

e 9. spandidos-publications.com [spandidos-publications.com]

e 10. High levels of unfolded protein response component CHAC1 associates with cancer
progression signatures in malignant breast cancer tissues - PubMed
[pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [ChaC1 Antibody: Application Notes and Protocols for
Western Blotting and Immunohistochemistry]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1577524#chacl-antibody-application-in-western-
blotting-and-ihc]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1577524?utm_src=pdf-custom-synthesis
https://www.abcam.com/en-us/products/primary-antibodies/chac1-antibody-ab217808
https://www.researchgate.net/figure/High-CHAC1-expression-associated-with-the-lymph-node-status-a-Significant-difference-in_fig3_362527286
https://oss.signavitae.com/mre-signavitae/article/20231108-201/pdf/SV2023091601.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5777716/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5777716/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5777716/
https://www.bosterbio.com/bosterbio-gene-info-cards/CHAC1
https://www.mdpi.com/1422-0067/24/2/1582
https://pmc.ncbi.nlm.nih.gov/articles/PMC4505494/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4505494/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4505494/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8311285/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8311285/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8311285/
https://www.spandidos-publications.com/10.3892/etm.2021.10429/abstract
https://pubmed.ncbi.nlm.nih.gov/35930144/
https://pubmed.ncbi.nlm.nih.gov/35930144/
https://pubmed.ncbi.nlm.nih.gov/35930144/
https://www.benchchem.com/product/b1577524#chac1-antibody-application-in-western-blotting-and-ihc
https://www.benchchem.com/product/b1577524#chac1-antibody-application-in-western-blotting-and-ihc
https://www.benchchem.com/product/b1577524#chac1-antibody-application-in-western-blotting-and-ihc
https://www.benchchem.com/product/b1577524#chac1-antibody-application-in-western-blotting-and-ihc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1577524?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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